![molecular formula C7H7Cl2F3N2 B1279463 (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine hydrochloride CAS No. 326476-49-7](/img/structure/B1279463.png)
(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine hydrochloride
Overview
Description
“(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C7H6ClF3N2. It has a molecular weight of 210.58 g/mol . This compound is also known by several synonyms, including 3-chloro-5-trifluoromethyl pyridin-2-yl methanamine hydrochloride, 2-aminomethyl-3-chloro-5-trifluoromethyl pyridine hydrochloride, and others .
Molecular Structure Analysis
The InChI Key of this compound is JVQYWHGODHSTAM-UHFFFAOYSA-N . The SMILES string representation is NCC1=C(Cl)C=C(C=N1)C(F)(F)F , which provides a text notation for the compound’s structure.Physical And Chemical Properties Analysis
This compound is a liquid with a refractive index of 1.433 . It has a boiling point of 50-55 °C at 11 mmHg and a melting point of 16-20 °C . The density of this compound is 1.524 g/mL at 25 °C .Scientific Research Applications
Agrochemicals Synthesis
Trifluoromethylpyridines (TFMP): derivatives, including our compound of interest, play a significant role in the synthesis of agrochemicals. They are primarily used in the protection of crops from pests. The introduction of fluazifop-butyl , a TFMP derivative, marked the beginning of the use of these compounds in the agrochemical market. Since then, over 20 new TFMP-containing agrochemicals have been developed .
Pharmaceutical Industry
In the pharmaceutical sector, TFMP derivatives are utilized due to their unique physicochemical properties which contribute to biological activity. Currently, five pharmaceutical products containing the TFMP moiety have been approved for the market, and several others are undergoing clinical trials .
Veterinary Medicine
Similar to human pharmaceuticals, TFMP derivatives are also applied in veterinary medicine. Two veterinary products containing TFMP have received market approval. The compound’s properties contribute to the efficacy of treatments for various animal health issues .
Organic Synthesis Intermediates
The compound is a valuable intermediate in organic synthesis. It is widely used in drug synthesis, pesticide synthesis, and material chemistry. Its ability to participate in alkylation and chlorination reactions makes it a versatile reagent .
Material Chemistry
In material chemistry, TFMP derivatives are explored for their potential in developing new materials with unique properties, such as increased durability or specialized conductivity .
Functional Materials Development
Advancements in functional materials have been facilitated by the incorporation of fluorine atoms into organic compounds. The TFMP derivatives are expected to contribute significantly to this field, given their unique characteristics that influence both biological activities and physical properties .
Safety and Hazards
Future Directions
properties
IUPAC Name |
[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClF3N2.ClH/c8-5-1-4(7(9,10)11)3-13-6(5)2-12;/h1,3H,2,12H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIEGHTBYTFRSDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)CN)C(F)(F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50938642 | |
Record name | 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50938642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine hydrochloride | |
CAS RN |
175277-74-4, 326476-49-7 | |
Record name | 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50938642 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.